Cas no 300674-00-4 (propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-00-4
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 5859951
• PubChem ID: 853133
• Update Time: 2025-10-30

propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 5-ethoxy-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-ethoxy-2-methyl-, 1-methylethyl ester
• propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate
• AKOS001616616
• CB03896
• CCG-108487
• EU-0040866
• SR-01000456810-1
• DTXSID70357396
• 6237-87-2
• SR-01000456810
• BIM-0002387.P001
• F0367-0022
• SMSF0018316
• 300674-00-4
• Isopropyl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate
• CBMicro_002338

• Inchi： 1S/C15H18O4/c1-5-17-11-6-7-13-12(8-11)14(10(4)19-13)15(16)18-9(2)3/h6-9H,5H2,1-4H3
• InChI Key： VTQOICRVVFXBFJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

• Exact Mass: 262.12050905g/mol
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate

Research Brief on Propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300674-00-4)

Propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300674-00-4) is a synthetic benzofuran derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique benzofuran scaffold, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and potential therapeutic applications. The following brief provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and structural optimization of propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethoxy and methyl substituents on the benzofuran ring could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to validate these interactions, suggesting potential applications in anti-inflammatory drug development.

In addition to its anti-inflammatory potential, propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate activity against Gram-positive bacteria, including Staphylococcus aureus. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings underscore the versatility of benzofuran derivatives in addressing antibiotic resistance challenges.

The pharmacokinetic profile of propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate has also been investigated. A preclinical study in European Journal of Pharmaceutical Sciences (2023) evaluated the compound's metabolic stability and bioavailability in rodent models. The results indicated that the compound has a moderate half-life and favorable tissue distribution, making it a viable candidate for further development. However, the study also noted the need for structural modifications to improve its solubility and reduce hepatic clearance.

From a synthetic chemistry perspective, recent advancements have streamlined the production of propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis method that reduces the need for hazardous reagents and improves yield. This method leverages catalytic hydrogenation and esterification steps, offering a more sustainable and cost-effective approach to large-scale production.

In conclusion, propan-2-yl 5-ethoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 300674-00-4) represents a promising scaffold in medicinal chemistry, with demonstrated bioactivities and potential therapeutic applications. Ongoing research aims to optimize its structure for enhanced efficacy and safety, paving the way for its inclusion in future drug development pipelines. Further studies are warranted to explore its mechanisms of action and clinical potential in greater detail.